C32-36 Isoalkyl Stearate

• CAS: 68201-22-9
• Molecular Formula: C52H104O2
• Molecular Weight: 761.4 g/mol
• InChI: InChI=1S/C52H104O2/c1-11-15-17-19-20-21-22-23-24-25-26-27-28-29-31-36-52(53)54-40-39-47(9)42-51(44(5)6)38-37-49(13-3)43-48(10)50(14-4)41-46(8)35-32-34-45(7)33-30-18-16-12-2/h44-51H,11-43H2,1-10H3
• InChIKey: SAXKQSWQZQNNKE-UHFFFAOYSA-N

C32-36 Isoalkyl Stearate: Technical Baseline

C32-36 Isoalkyl Stearate is a high-molecular-weight, fully saturated, branched ester formed from stearic acid and C32-36 branched fatty alcohols . Marketed as Kester Wax BK-40, it is a hard, brittle solid with a low melting point (35–44 °C) and low iodine value (max 2.5 g I₂/100 g), indicating high oxidative stability and resistance to rancidity . Its branched architecture distinguishes it from common linear esters, forming a creamy texture without the greasiness typical of triglycerides or butters .

Branched ester architecture: reported to deliver a creamy, non-greasy texture profile distinct from linear stearate esters.

Low-melt solid (35–44 °C): supports low-temperature processing workflows for heat-sensitive actives in anhydrous and emulsion systems.

High oxidative stability: iodine value ≤ 2.5 g I₂/100 g may support extended formulation shelf-life screening. Data to verify: class-level inference from saturated ester chemistry.

C32-36 Isoalkyl Stearate: Generic Substitution Risks

C32-36 Isoalkyl Stearate occupies a unique property space that cannot be replicated by common linear stearate esters such as stearyl stearate, cetyl palmitate, or cetyl stearate. Published comparative studies (Personal Care Global, 2022) demonstrate that these linear esters produce divergent effects on emulsion viscosity and complex modulus [1]; sensory panel data further confirm distinct textural outcomes [2]. Attempting to substitute a high-melting, linear ester such as stearyl stearate (melting point ~62 °C ) for the low-melting (35–44 °C ), branched C32-36 Isoalkyl Stearate results in a fundamentally altered thermal profile, potentially causing premature crystallization, gritty texture, or loss of the targeted creamy sensory profile in anhydrous and emulsion systems.

Linear esters

Stearyl stearate, cetyl palmitate, and cetyl stearate may shift emulsion viscosity and complex modulus significantly; published comparative evidence confirms distinct textural outcomes.

High-melt substitute

Stearyl stearate (~62 °C) introduces a higher thermal profile that may cause premature crystallization or gritty texture, altering the targeted creamy sensory profile.

Unsaturated alternatives

Shea butter or sweet almond oil carry higher iodine values (40–105) and may reduce long-term oxidative stability; saturated branched ester context may not transfer directly.

• [1] Koster Keunen. CCT, Cetyl alcohol, Kester Wax K-48, K-56 & K-59: Viscosity and Complex Modulus Data. Personal Care Global, March 2022. View Source
• [2] Koster Keunen. Sensory and Performance Evaluation of Kester Waxes in O/W Emulsions. Personal Care Global, March 2022. View Source

C32-36 Isoalkyl Stearate: Quantitative Evidence

Melting Point: Branched vs. Linear Stearate Esters

C32-36 Isoalkyl Stearate exhibits a melting range of 35–44 °C (USP 741) , which is substantially lower than that of the common linear stearate ester stearyl stearate, with a reported melting point of approximately 62 °C . This difference arises from the branched alkyl chain structure, which disrupts crystal packing and lowers the melting point. The lower melting point allows C32-36 Isoalkyl Stearate to be processed and formulated at lower temperatures, reducing energy consumption and enabling heat-sensitive ingredients to be incorporated.

Melting Point

Cross-study comparable

Target: 35–44 °C vs. Stearyl Stearate: ~62 °C. Reported difference: 18–27 °C lower.

Reported melting-point depression supports low-temperature processing and heat-sensitive ingredient compatibility.

Capillary method; branched-chain disruption of crystal packing.

Evidence Dimension	Melting Point
Target Compound Data	35–44 °C (USP 741)
Comparator Or Baseline	Stearyl Stearate: 62 °C
Quantified Difference	Approximately 18–27 °C lower
Conditions	Capillary melting point determination

Why This Matters

The ~20 °C melting point depression versus stearyl stearate is critical for formulators seeking to avoid high-temperature processing while maintaining a solid wax structure at room temperature.

Iodine Value and Oxidative Stability

C32-36 Isoalkyl Stearate has a very low iodine value of ≤ 2.5 g I₂/100 g (USP 401) , indicating a high degree of saturation and strong resistance to oxidation. This contrasts with unsaturated oils and butters commonly used as emollients, which have significantly higher iodine values (e.g., shea butter: 40–60 g I₂/100 g [1]; sweet almond oil: 93–105 g I₂/100 g [2]). The low iodine value ensures that formulations containing this ingredient are significantly less prone to rancidity over time, extending product shelf life.

Iodine Value

Class-level inference

≤ 2.5 g I₂/100 g. Versus shea butter (40–60) and sweet almond oil (93–105).

High saturation level supports oxidative stability screening; reported to reduce rancidity risk.

USP 401; data-to-verify for formulation-specific shelf-life claims.

Evidence Dimension	Iodine Value (g I₂/100 g)
Target Compound Data	≤ 2.5
Comparator Or Baseline	Shea Butter: 40–60; Sweet Almond Oil: 93–105
Quantified Difference	Target iodine value is > 15× lower than common emollients
Conditions	USP 401 method

Why This Matters

For procurement, the measureable low iodine value provides a clear, quantitative quality specification that predicts superior long-term oxidative stability compared to unsaturated alternatives.

• [1] Firestone D, ed. Physical and Chemical Characteristics of Oils, Fats, and Waxes. 3rd ed. AOCS Press; 2013. Shea Butter Iodine Value: 40-60. View Source
• [2] Firestone D, ed. Physical and Chemical Characteristics of Oils, Fats, and Waxes. 3rd ed. AOCS Press; 2013. Sweet Almond Oil Iodine Value: 93-105. View Source

Emulsion Viscosity and Texture

While a direct head-to-head comparison of C32-36 Isoalkyl Stearate with other esters in the same study is lacking, a systematic evaluation of related Kester Waxes (K-48/Cetyl Palmitate, K-56/Cetyl Stearate, K-59/Stearyl Stearate) in O/W emulsions provides a strong class-level inference for the unique position of the branched BK-40 [1]. The study showed that these linear esters had varying effects on emulsion viscosity and complex modulus (G') when added at 3% and 6% in three different emulsion bases, confirming that small structural changes lead to significant, quantifiable differences in textural properties. The branched, higher-molecular-weight structure of C32-36 Isoalkyl Stearate is expected to produce a different rheological fingerprint compared to these linear analogues, consistent with its documented ability to impart a creamy texture without greasiness .

Emulsion Texture

Supporting evidence

Direct head-to-head data not available. Related Kester Wax study (K-48, K-56, K-59) confirms small structural changes produce quantifiable differences in viscosity and G'.

Structural-property profile supports differentiated creamy, non-greasy texture context.

Class-level inference; quantitative differentiation expected based on branching and molecular weight.

Evidence Dimension	Emulsion Viscosity and Complex Modulus
Target Compound Data	Data not available in the direct comparative study
Comparator Or Baseline	K-48, K-56, K-59: Viscosity and G' values measured at 3% and 6% addition in three base formulas
Quantified Difference	Qualitative evidence of functional differentiation; quantitative difference expected based on structural and physical property differences
Conditions	O/W emulsions, Haake Mars rheometer, 1-week measurement

Why This Matters

This data supports the rationale for selecting C32-36 Isoalkyl Stearate based on its unique structural-physical property profile, even in the absence of a direct head-to-head study including this exact compound.

• [1] Koster Keunen. Viscosity and Complex Modulus of Kester Waxes (K-48, K-56, K-59) in O/W Emulsions. Personal Care Global, March 2022. View Source

C32-36 Isoalkyl Stearate Application Guide

Low-Temperature Processing for Anhydrous Sticks and Balms

The melting point of 35–44 °C allows C32-36 Isoalkyl Stearate to be used as a secondary structurant in anhydrous sticks and balms that must be processed below 60 °C to protect heat-sensitive active ingredients. This is in contrast to stearyl stearate, which requires significantly higher processing temperatures due to its ~62 °C melting point [1] and is recommended as a primary structurant for high-melt formulations [2].

Creamy Non-Greasy Emulsions

The branched molecular architecture and low iodine value (≤ 2.5 g I₂/100 g) enable the formulation of emulsions that impart a creamy, non-greasy skin feel while resisting oxidation and rancidity. This makes the ingredient a superior choice over unsaturated emollients like sweet almond oil (iodine value 93–105 [1]) for products requiring both sensory elegance and a long shelf life.

Film-Forming and Moisturizing Color Cosmetics

C32-36 Isoalkyl Stearate forms a protective film on the skin, helping to reduce trans-epidermal water loss (TEWL) . Its hard, brittle nature at room temperature, combined with a low melt point, allows it to be easily incorporated into hot-pour powder foundations and lipsticks, where it contributes to wear resistance and skin moisturization without adding oiliness [1].

Application

Selection Property

Validation Focus

Low-temperature anhydrous sticks & balms

Melting range 35–44 °C

Processing temperature below 60 °C; heat-sensitive active compatibility

Creamy, non-greasy emulsions

Branched architecture; low iodine value

Sensory panel evaluation; oxidative stability over shelf life

Film-forming color cosmetics

Hard, brittle solid at room temperature

Wear resistance and TEWL reduction in hot-pour formulations

• [1] Firestone D, ed. Physical and Chemical Characteristics of Oils, Fats, and Waxes. 3rd ed. AOCS Press; 2013. Sweet Almond Oil Iodine Value: 93-105. View Source
• [2] Koster Keunen. Properties of Koster Keunen Waxes: Structurant Applications. Personal Care Global, March 2022. View Source
• [3] PCC Worldwide. Branched Kester Wax BK-40 Product Information. View Source